Cas no 1780571-18-7 (2-(propan-2-yl)-2H-indazol-4-ylmethanamine)

• Product Name: 2-(propan-2-yl)-2H-indazol-4-ylmethanamine
• CAS No: 1780571-18-7
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5562967
• PubChem ID: 84719308
• Update Time: 2025-05-26

2-(propan-2-yl)-2H-indazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yl)-2H-indazol-4-yl]methanamine
• EN300-28734659
• 1780571-18-7
• 2-(propan-2-yl)-2H-indazol-4-ylmethanamine

• Inchi： 1S/C11H15N3/c1-8(2)14-7-10-9(6-12)4-3-5-11(10)13-14/h3-5,7-8H,6,12H2,1-2H3
• InChI Key： DWYXTWBCYABRDP-UHFFFAOYSA-N
• SMILES： N1(C=C2C(=CC=CC2=N1)CN)C(C)C

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(propan-2-yl)-2H-indazol-4-ylmethanamine

Introduction to 2-(propan-2-yl)-2H-indazol-4-ylmethanamine (CAS No. 1780571-18-7) and Its Emerging Applications in Chemical Biology

2-(propan-2-yl)-2H-indazol-4-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1780571-18-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indazole class, which is well-documented for its diverse pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory effects. The presence of a propyl group at the 2-position and a methylamino group at the 4-position introduces specific steric and electronic characteristics that modulate its interactions with biological targets.

The structural framework of 2-(propan-2-yl)-2H-indazol-4-ylmethanamine combines the aromatic stability of indazole with the lipophilic nature of the propyl side chain, making it an attractive scaffold for drug design. Recent studies have highlighted its potential as a modulator of enzyme activity and receptor binding, particularly in pathways relevant to metabolic disorders and neurodegenerative diseases. The compound’s ability to engage with multiple biological targets underscores its versatility as a lead compound in medicinal chemistry.

In the context of contemporary research, 2-(propan-2-yl)-2H-indazol-4-ylmethanamine has been investigated for its role in inhibiting key enzymes involved in signal transduction. For instance, preliminary in vitro studies suggest that it may interfere with the activity of protein kinases, which are often dysregulated in cancer cells. The propyl group’s ability to enhance solubility while maintaining binding affinity makes this compound a promising candidate for further development into kinase inhibitors. Such inhibitors have shown considerable promise in clinical trials as targeted therapies for various malignancies.

Moreover, the indazole core of 2-(propan-2-yl)-2H-indazol-4-ylmethanamine has been explored for its interaction with nuclear receptors, which play crucial roles in regulating gene expression. Modulators of these receptors have been successfully utilized in treating conditions such as hyperlipidemia and type 2 diabetes. The methylamino group at the 4-position contributes to hydrogen bonding capabilities, allowing for precise alignment with receptor binding pockets. This feature has prompted researchers to investigate its potential as an agonist or antagonist for nuclear receptors like PPARδ and PPARγ, which are implicated in glucose and lipid metabolism.

Recent advances in computational chemistry have further enhanced the understanding of 2-(propan-2-yl)-2H-indazol-4-ylmethanamine’s interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to active sites of enzymes such as Janus kinases (JAKs), which are involved in inflammatory responses. By competing with ATP for binding sites, 2-(propan-2-yl)-2H-indazol-4-ylmethanamine may serve as a scaffold for developing novel anti-inflammatory agents. These findings align with ongoing efforts to identify small molecules that can modulate inflammatory pathways without systemic side effects.

The pharmacokinetic profile of CAS No. 1780571-18-7 is another critical aspect that has been scrutinized in recent studies. Due to its moderate molecular weight and favorable lipophilicity, this compound exhibits reasonable oral bioavailability and metabolic stability. Preclinical studies have demonstrated that it can be efficiently absorbed after oral administration and distributed throughout various tissues, suggesting its potential for systemic therapeutic applications. Additionally, preliminary data indicate that it undergoes biotransformation via cytochrome P450 enzymes, a pathway that could influence its half-life and clearance rates.

In conclusion, 2-(propan-2-yl)-2H-indazol-4-ylmethanamine represents a structurally intriguing compound with broad therapeutic implications. Its unique combination of pharmacological properties makes it a valuable asset in drug discovery efforts aimed at addressing metabolic disorders, inflammation, and cancer. As research continues to uncover new biological functions of indazole derivatives, compounds like CAS No. 1780571-18-7 are poised to play a pivotal role in shaping future therapeutic strategies.